Cas no 401481-90-1 (1-2-(2-Fluorophenoxy)ethylpiperazine)

• Product Name: 1-2-(2-Fluorophenoxy)ethylpiperazine
• CAS No: 401481-90-1
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 925370
• PubChem ID: 762703
• Update Time: 2025-04-19

1-2-(2-Fluorophenoxy)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Fluorophenoxy)ethyl]piperazine
• 1-(2-(2-fluorophenoxy)ethyl)piperazine
• 1-[2-(2-fluoro-phenoxy)-ethyl]-piperazine
• AC1LFZG4
• CTK7C2606
• Oprea1_445712
• PubChem16331
• SureCN2158197
• DTXSID60354051
• ZIDLWEFXRRUFGQ-UHFFFAOYSA-N
• 1-[2-(2-fluoro-phenoxy)ethyl]piperazine
• 401481-90-1
• Cambridge id 7019299
• AKOS000343701
• 1-[2-(2-fluoranylphenoxy)ethyl]piperazine
• SCHEMBL2158197
• A824932
• 1-2-(2-Fluorophenoxy)ethylpiperazine

• MDL： MFCD02946827
• Inchi： 1S/C12H17FN2O/c13-11-3-1-2-4-12(11)16-10-9-15-7-5-14-6-8-15/h1-4,14H,5-10H2
• InChI Key： ZIDLWEFXRRUFGQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCCN1CCNCC1

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

1-2-(2-Fluorophenoxy)ethylpiperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers